Cas no 1261579-81-0 (3-(3-(Trifluoromethyl)phenyl)isonicotinic acid)

• Product Name: 3-(3-(Trifluoromethyl)phenyl)isonicotinic acid
• CAS No: 1261579-81-0
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD18318033
• CID: 2761261
• PubChem ID: 53223952
• Update Time: 2025-04-21

3-(3-(Trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)isonicotinic acid
• AT37705
• A1-27266
• MFCD18318033
• 3-(3-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
• AKOS015157607
• DTXSID00687971
• CS-0338154
• 1261579-81-0

• MDL： MFCD18318033
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)9-3-1-2-8(6-9)11-7-17-5-4-10(11)12(18)19/h1-7H,(H,18,19)
• InChI Key： MDDLBYKAJFSFBD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 267.05071298Da
• Monoisotopic Mass: 267.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines